Cas no 1000341-93-4 (4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1000341-93-4
• MF: C₇H₃Br₂IN₂
• MW: 401.824591875076
• CID: 1089615
• PubChem ID: 24729442
• Update Time: 2025-06-11

4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine
• 4,7-DIBROMO-3-IODO-5-AZAINDOLE
• 1000341-93-4
• AKOS022173086
• DTXSID00646785
• A897708

• Inchi： 1S/C7H3Br2IN2/c8-3-1-12-7(9)5-4(10)2-11-6(3)5/h1-2,11H
• InChI Key： DHGUUVXKVWNJBX-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CN=C(C=21)Br)Br

Computed Properties

• Exact Mass: 401.76872g/mol
• Monoisotopic Mass: 399.77077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine

Comprehensive Analysis of 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS No. 1000341-93-4)

The compound 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS No. 1000341-93-4) is a halogenated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring bromine and iodine substitutions on a pyrrolopyridine backbone, makes it a versatile intermediate for synthesizing complex organic compounds. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and catalysis. The presence of multiple halogens enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for halogenated pyrrolopyridines like 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine has surged due to their role in developing small-molecule inhibitors and fluorescent probes. This compound’s CAS No. 1000341-93-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its iodo and bromo groups facilitate cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biologically active molecules. These reactions align with the broader trend of green chemistry, as they often minimize waste and improve atom economy.

Another hot topic linked to 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine is its potential in optoelectronic materials. The pyrrolopyridine core is a promising scaffold for organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring how halogen substitutions tune electronic properties, such as bandgap and charge transport. This aligns with the global push for sustainable energy solutions, making the compound a subject of interest in renewable energy research. Its CAS No. 1000341-93-4 often appears in patents related to advanced materials.

The synthesis and purification of 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine require meticulous optimization to achieve high yields and purity. Common challenges include controlling regioselectivity and minimizing side reactions. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing this compound. Its halogen-rich structure also raises questions about storage stability and handling protocols, which are frequently discussed in online forums and research papers.

Beyond its chemical properties, 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine is a testament to the evolving landscape of heterocyclic chemistry. Its CAS No. 1000341-93-4 serves as a gateway to exploring broader themes like structure-activity relationships (SAR) and molecular design. As the scientific community prioritizes precision medicine and smart materials, this compound’s role is likely to expand, making it a staple in both academic and industrial settings.

In summary, 4,7-Dibromo-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS No. 1000341-93-4) exemplifies the intersection of organic synthesis, materials science, and pharmaceutical innovation. Its multifaceted applications and relevance to contemporary research trends ensure its continued prominence in scientific literature and commercial pipelines.